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Compound of Interest

Compound Name: Samarium

Cat. No.: B1195823

Samarium cobalt (SmCo) magnets are a class of rare-earth permanent magnets highly valued
for their exceptional magnetic strength, thermal stability, and resistance to corrosion.[1][2]
These characteristics make them indispensable in demanding applications across aerospace,
medical devices, and high-performance motors.[1][3] SmCo magnets are primarily available in
two major series: SmCo5 (1:5) and Sm2Co017 (2:17), each offering a distinct set of properties
that cater to specific performance requirements.[4][5] This guide provides a detailed
comparison of SmCo5 and Sm2Co17 magnets, supported by quantitative data and an
overview of the experimental protocols used for their characterization, to assist researchers,
scientists, and drug development professionals in selecting the optimal material for their
applications.

Performance Comparison at a Glance

The second generation of SmCo magnets, Sm2Co17, generally offers superior magnetic
performance and thermal stability compared to the first-generation SmCo5.[6][7] This is
attributed to its more complex composition and microstructure.[1][8] However, SmCo5 exhibits
better corrosion resistance and is less brittle, making it easier to machine.[6] The selection
between the two is, therefore, a trade-off based on the specific demands of the application.[6]

Key Differences in Composition and Structure

SmCo5 magnets are composed of approximately 36% samarium and 64% cobalt, with a
hexagonal crystal structure.[1] The manufacturing process for SmCo5 is generally less complex
than that for Sm2Co017.[1]
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In contrast, Sm2Co17 magnets have a more intricate composition, typically consisting of about
25% samarium, 50% cobalt, and the remainder made up of elements such as iron, copper,
and zirconium.[1][7] This complex formulation results in a rhrombohedral crystal structure and is
a key factor in its enhanced magnetic properties and thermal stability.[1][8] The presence of
iron, however, can make Sm2Co017 slightly more susceptible to corrosion in humid
environments, sometimes necessitating a protective coating.[7][9]

Quantitative Performance Data

The following tables summarize the key magnetic, thermal, and physical properties of SmCo5
and Sm2Co17 magnets, providing a clear basis for comparison.

Table 1. Magnetic Properties

Property SmCo5 Sm2Col7 Unit
Remanence (Br) 0.9 - 1.15[4] 1.0 - 1.25[4] T
Coercivity (Hcb) 600 - 2000[4] 450 - 1600[4] kA/m
Intrinsic Coercivity )

) Lower[1] Higher[1] kA/m
(Hci)
Maximum Energy

16 - 25[4] 24 - 33[1] MGOe

Product (BH)max

Table 2: Thermal Properties
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Property SmCo5 Sm2Col7 Unit
Maximum Operating
250 - 300[4] 350 - 550[4] °C
Temperature
Curie Temperature
~720[4] ~800[4] °C

(Te)
Reversible Temp.

o ~-0.03[4] ~-0.02[4] %I/°C
Coefficient of Br (a)
Reversible Temp.

o _ ~-0.05[10] ~-0.03[10] %l/°C
Coefficient of Hci (B)

Table 3: Physical Properties

Property SmCo5 Sm2Col7 Unit
Density ~8.2[4] ~8.3[4] g/cm3
Vickers Hardness 450 - 500[4] 450 - 500[4] Vickers
Thermal Expansion
(parallel to 8 x 1079[4] 8.5 x 1079[4] /°C
magnetization)
Thermal Expansion
(perpendicular to 12 x 1079[4] 11 x 10-9[4] /°C
magnetization)
Thermal Conductivity 12[4] 11[4] W/m-K
Electrical Resistivity 8 - 10[4] 8 - 10[4] pMQ-cm

Experimental Protocols for Magnet Characterization

The accurate characterization of SmCo magnets is crucial for ensuring their performance in

critical applications. Standardized methods and specialized instrumentation are employed to

measure their magnetic and thermal properties.
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Measurement of Magnetic Properties (Hysteresis Loop)

The primary magnetic properties, including remanence (Br), coercivity (Hcb), intrinsic coercivity
(Hci), and maximum energy product ((BH)max), are determined from the magnetic hysteresis
loop. This loop is a plot of the magnetic flux density (B) or magnetization (M) as a function of an
applied magnetic field (H).[11][12] The standard test method for these measurements is
outlined in ASTM A977.[8]

Several instruments can be used to generate the hysteresis loop:

o Hysteresisgraph (Permeameter): This is a closed-circuit measurement technique where the
magnet sample is placed between the poles of an electromagnet.[6][13] By varying the
current to the electromagnet, a changing magnetic field is applied to the sample, and the
resulting magnetic flux is measured by sensing coils.[13] This method is well-suited for
determining the intrinsic properties of the material.[13]

» Vibrating Sample Magnetometer (VSM): In a VSM, the sample is vibrated at a constant
frequency within a uniform magnetic field.[1][7] The oscillating magnetic moment of the
sample induces a voltage in a set of pick-up coils, which is proportional to the sample's
magnetization.[7] VSMs are versatile and can measure various sample types over a wide
range of temperatures.[1]

e Pulsed Field Magnetometer (PFM): A PFM uses a short, high-energy magnetic field pulse to
magnetize and demagnetize the sample.[10] This technique is particularly useful for
characterizing modern high-coercivity materials that are difficult to saturate with conventional
electromagnets.[3][10]

The general workflow for magnetic property characterization is as follows:

(ngec‘zilfelmg:i?gg; Tl (Hysteresisgraph, VSM, PFM) instrument magnetic field (H) n:g;:;%gl:iin(%ﬂ(;r (B-H or M-H curve) Br, Heb, Hci, (BH)max

Sample P
Measuremen t Data Analysis
Machine sample to = 5 Measure resulting n -
Select Instrument Mount sample in Apply varying L | Plot Hysteresis Loop Extract key parameters:
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Fig. 1: General workflow for magnetic property characterization.

Determination of Thermal Properties

Temperature Coefficients: The reversible temperature coefficients of remanence (a) and
intrinsic coercivity (B) quantify how these properties change with temperature.[14][15] The
measurement involves recording the magnetic properties at different temperatures (e.g., 20°C
and 150°C) and calculating the percentage change per degree Celsius.[14][15] This is typically
done using a VSM or Hysteresisgraph equipped with a temperature-controlled sample
chamber.[16] The formulas used are:

o = [Br(T2) - Br(T)] / [Br(T1) * (T2 - T1)] * 100% B = [Hci(T2) - Hei(T2)] / [Hei(T2) * (T2 - To)] *
100%

Curie Temperature (Tc): The Curie temperature is the point at which the material loses its
permanent magnetic properties and becomes paramagnetic.[17] One common method to
determine Tc involves heating the sample in a furnace and measuring its magnetic permeability
or the induced voltage in a secondary colil as a function of temperature. A sharp drop in the
measured value indicates the Curie point.[2][17]

Logical Comparison of Key Performance Metrics

The choice between SmCo5 and Sm2Co17 is driven by the specific requirements of the
application, particularly concerning magnetic strength, temperature stability, and mechanical
properties.
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Fig. 2: Decision logic for selecting between SmCo5 and Sm2Co1l7.

Applications

The distinct properties of SmCo5 and Sm2Co17 lead to their use in different high-performance

applications.

 SmCo5: Due to its better machinability and corrosion resistance, SmCo5 is often preferred

for applications requiring intricate shapes, such as in some electrical motors, generators, and

magnetic sensors.[1]
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e Sm2Co017: The superior magnetic strength and exceptional thermal stability of Sm2Co17
make it the material of choice for the most demanding environments.[1][4] This includes
aerospace and defense systems, medical devices like MRI machines, and high-performance
automotive applications.[1][3]

Conclusion

In summary, both SmCo5 and Sm2Co17 are high-performance rare-earth magnets with
excellent thermal stability. Sm2Co17 offers a higher maximum energy product and can operate
at significantly higher temperatures, making it ideal for applications where magnetic
performance is paramount.[1][4] Conversely, SmCo5 provides a more cost-effective and
mechanically robust solution with superior corrosion resistance, suitable for applications where
these factors are more critical than achieving the absolute highest magnetic output.[6] A
thorough understanding of the trade-offs between their respective properties, as detailed in this
guide, is essential for making an informed selection for any given research or development
project.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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